Cas no 2228435-71-8 (5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine)

• Product Name: 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine
• CAS No: 2228435-71-8
• MF: C₉H₁₃ClF₂N₄
• MW: 250.676127195358
• CID: 6529402
• PubChem ID: 165630515
• Update Time: 2025-10-29

5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine
• 2228435-71-8
• EN300-1960391

• Inchi： 1S/C9H13ClF2N4/c1-9(13,8(11)12)5-6(10)14-4-15-7(5)16(2)3/h4,8H,13H2,1-3H3
• InChI Key： NTLFGAZRIAFXOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 250.0796804g/mol
• Monoisotopic Mass: 250.0796804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Additional information on 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine

5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine: A Comprehensive Overview

The compound with CAS No 2228435-71-8, known as 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyrimidine ring structure, which serves as a scaffold for various functional groups, including amino, chloro, and difluoro substituents. The presence of these groups imparts the molecule with distinct chemical properties, making it a valuable tool in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine in the development of novel therapeutics targeting various diseases. Researchers have explored its ability to modulate key biological pathways, such as kinase signaling and receptor interactions, which are critical in conditions like cancer and inflammatory disorders. The molecule's structural flexibility allows for precise tuning of its pharmacokinetic properties, enhancing its bioavailability and efficacy.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Scientists have reported that 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine exhibits excellent charge transport characteristics, which could be leveraged in the development of advanced displays and solar cells.

The synthesis of 5-(2-amino-1,1-difluoropropan-2-yl)-6-chloro-N,N-dimethylpyrimidin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the scalability of production for both academic and industrial applications.

Moreover, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies have provided insights into its three-dimensional structure and interactions with biological targets, further aiding in the design of more effective derivatives. The integration of experimental and computational approaches has significantly accelerated the understanding and utilization of 5-(2-amino-1,1-difluoropropan-2-yli)-6-chloro-N,N-dimethylpyrimidin.

In conclusion, 5-(2-amino-1,1-difluoropropan